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Compound of Interest

Compound Name: 3-Indoleacetic acid-13C6

Cat. No.: B12401780

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and applications of 3-Indoleacetic acid-13C6 (*3Cs-1AA), a stable isotope-labeled internal
standard crucial for the precise quantification of endogenous 3-indoleacetic acid (IAA), the
primary native auxin in plants. This document is intended to serve as a detailed resource for
researchers in plant biology, analytical chemistry, and drug development who utilize mass
spectrometry-based techniques for phytohormone analysis.

Core Chemical and Physical Properties

3-Indoleacetic acid-13C6 is a non-radioactive, stable isotope-labeled form of IAA where six
carbon atoms on the indole ring have been replaced with the heavy isotope, 13C. This isotopic
enrichment provides a distinct mass shift, making it an ideal internal standard for isotope
dilution mass spectrometry, a highly accurate method for absolute quantification.

Quantitative Data Summary

The key quantitative properties of 3-Indoleacetic acid-13C6 are summarized in the tables
below for easy reference and comparison.

Table 1: Chemical and Structural Information
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Property

Value

Molecular Formula

13C6CaHoNO2

Molecular Weight

181.14 g/mol [1][2]

Accurate Mass

181.083[3]

CAS Number

100849-36-3[1][2][3][4]

Canonical SMILES

OC(CC1=CN[13C]2=[13CH][13CH]=[13CH]
[13CH]=[13C]12)=0[1]

InChl Key

QOPBEBWGSGFROG-NCTJRARUSA-NI[1]

Table 2: Physical and Chemical Properties

Property Value

Appearance White to off-white solid[1]
Not explicitly available for the labeled

Melting Point compound, but the unlabeled IAA melts at 165-
169 °C (with decomposition).
Soluble in ethanol (50 mg/ml), methanol,

- DMSO, and sparingly in chloroform. Insoluble in
Solubility

water[5]. One source indicates solubility in H20

at 1 mg/mL with ultrasonic warming to 60°C[6].

Isotopic Purity

Typically 299% for the 13C label[2][7]. Specific

products can have purities of 99.76%][6].

Storage Conditions

Store refrigerated (+2°C to +8°C) and protected
from light[2]. For stock solutions, storage at
-80°C for up to 6 months or -20°C for up to 1

month is recommended[4].

Chemical Structure
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The structure of 3-Indoleacetic acid-13C6 is identical to that of its unlabeled counterpart, with
the exception of the six carbon atoms in the benzene ring of the indole core, which are
substituted with 13C isotopes. This specific labeling is advantageous as it is chemically stable
and does not exchange with the environment, unlike deuterium labels which can be prone to
back-exchange.

Experimental Protocols

The primary application of 3-Indoleacetic acid-13C6 is as an internal standard for the
guantification of IAA in biological samples using Gas Chromatography-Mass Spectrometry
(GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[4][6] The use of a stable
isotope-labeled internal standard is considered the gold standard for phytohormone analysis
due to its ability to correct for analyte loss during sample preparation and variations in
instrument response.[8]

Detailed Methodology for IAA Quantification using GC-
MS with **Ce-1AA Internal Standard

This protocol is a synthesized methodology based on established procedures for auxin
analysis.[8][9][10][11][12]

1. Sample Preparation and Extraction:

a. Harvest plant tissue (5-10 mg fresh weight is often sufficient) and immediately flash-freeze
in liquid nitrogen to quench metabolic activity.[10]

b. Accurately weigh the frozen tissue.

c. Add a known amount of 3-Indoleacetic acid-13C6 internal standard to the sample. The
amount should be in a similar range to the expected endogenous IAA concentration.

d. Homogenize the tissue in an appropriate extraction solvent (e.g., 80% methanol or 2-
propanol with 0.2 M imidazole buffer, pH 7.0).[11][13]

e. Incubate the homogenate on ice (e.g., for 1 hour) to ensure complete extraction.[11]

f. Centrifuge the sample to pellet cellular debris. Collect the supernatant.
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. Solid-Phase Extraction (SPE) Purification:
a. A two-step SPE is often employed for purification.[10][11]

b. First SPE (Amino Resin): Condition an amino (NHz2) SPE cartridge. Load the supernatant.
The ionized IAA and 3Ce-1AA will be retained. Wash the cartridge to remove interfering
compounds. Elute the auxins with an acidic solvent.

c. Second SPE (Polymethylmethacrylate Epoxide Resin): This step can further purify the
sample.[10][11]

. Derivatization:
a. Evaporate the purified fraction to dryness under a stream of nitrogen.

b. Derivatize the sample to make it volatile for GC analysis. A common method is methylation
using diazomethane to form the methyl ester of IAA.[10]

. GC-MS Analysis:
a. Reconstitute the derivatized sample in a suitable solvent (e.g., ethyl acetate).
b. Inject the sample into a GC-MS system.

c. GC Conditions: Use a suitable capillary column (e.g., DB-5ms) with a temperature
gradient program to separate the analytes.

d. MS Conditions: Operate the mass spectrometer in Selected lon Monitoring (SIM) mode.[8]
[91[12]

e. lons to Monitor:

o For endogenous (unlabeled) IAA-methyl ester: m/z 130 (base peak) and m/z 189
(molecular ion).

o For 13Ce-IAA-methyl ester: m/z 136 and m/z 195. Some sources may report slightly
different m/z values based on the specific fragmentation patterns observed in their
instrumentation[8].
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 f. Quantification: The concentration of endogenous IAA is calculated by comparing the peak
area ratio of the endogenous IAA to the 13Ce-1AA internal standard against a calibration
curve.

Experimental Workflow Diagram

1. Sample Preparation

Flash-freeze, weigh,
add 3Ce-1AA

2. Extraction

Homogenize in solvent,
centrifuge, collect supernatant

3. Solid-Phase Extraction (SPE)

Purify using NH2 and/or
PMME resins

4. Derivatization

Evaporate to dryness,
methylate (e.g., with diazomethane)

5. GC-MS Analysis

Inject, separate by GC,
etect by MS (SIM mode)

6. Quantification

Click to download full resolution via product page
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Caption: A generalized workflow for the quantification of IAA using 3Ce-IAA and GC-MS.

Signaling Pathways

IAA exerts its effects on plant growth and development by modulating gene expression through
a well-characterized signaling pathway. The core of this pathway involves three main protein
families: the TIR1/AFB F-box proteins (auxin receptors), the Aux/IAA transcriptional repressors,
and the Auxin Response Factor (ARF) transcription factors.[14][15]

The Core Auxin Signaling Pathway

 In the absence of auxin: Aux/IAA proteins bind to ARF transcription factors, preventing them
from regulating the expression of auxin-responsive genes.[14]

 In the presence of auxin: IAA acts as a "molecular glue," promoting the interaction between
the TIR1/AFB receptor and the Aux/IAA repressor.[14] This interaction leads to the
ubiquitination of the Aux/IAA protein by the SCFTIR1/AFB E3 ubiquitin ligase complex.

o The ubiquitinated Aux/IAA protein is then targeted for degradation by the 26S proteasome.

e The degradation of the Aux/IAA repressor releases the ARF transcription factor, which can
then bind to Auxin Response Elements (AuxRES) in the promoters of target genes, leading to
the activation or repression of their transcription and ultimately, a physiological response.[15]

Auxin Signaling Pathway Diagram
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Caption: The core transcriptional auxin signaling pathway in the absence and presence of
auxin.

Conclusion

3-Indoleacetic acid-13C6 is an indispensable tool for accurate and reliable quantification of
endogenous IAA. Its stable isotopic label and chemical similarity to the native compound make
it the internal standard of choice for rigorous analytical studies in plant science and related
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fields. Understanding its properties and the methodologies for its use, as detailed in this guide,

is essential for researchers aiming to unravel the complex roles of auxin in biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. INDOLE-3-ACETIC ACID | Eurisotop [eurisotop.com]

[isotope.com]

3. Protocol: analytical methods for visualizing the indolic precursor network leading to auxin
biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]
5. Indole-3-acetic acid, 98+% | Fisher Scientific [fishersci.ca]

6. medchemexpress.com [medchemexpress.com]

1896-0.01 [isotope.com]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

10. Auxin Analysis | Plant Metabolomics Facility [metabolomics.cfans.umn.edu]
11. researchgate.net [researchgate.net]

12. Simultaneous Quantitation of Indole 3-Acetic Acid and Abscisic Acid in Small Samples of
Plant Tissue by Gas Chromatography/Mass Spectrometry/Selected lon Monitoring - PMC
[pmc.ncbi.nlm.nih.gov]

13. Measuring Endogenous GA and IAA - PMC [pmc.ncbi.nim.nih.gov]
14. researchgate.net [researchgate.net]

15. Molecular Mechanisms of Diverse Auxin Responses during Plant Growth and
Development - PMC [pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b12401780?utm_src=pdf-custom-synthesis
https://www.eurisotop.com/indole-3-acetic-acid-0
https://isotope.com/indole-3-acetic-acid-phenyl-13c6-clm-1896-group
https://isotope.com/indole-3-acetic-acid-phenyl-13c6-clm-1896-group
https://pmc.ncbi.nlm.nih.gov/articles/PMC8220744/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8220744/
https://www.researchgate.net/figure/Reaction-diagrams-for-the-auxin-pathway-Detailed-diagram-representing-all-elementary_fig3_274090482
https://www.fishersci.ca/shop/products/indole-3-acetic-acid-98-thermo-scientific/p-7080836
https://www.medchemexpress.com/3-indoleacetic-acid-13c6.html
https://isotope.com/synthetic-intermediates/indole-3-acetic-acid-phenyl-13c6-clm-1896-001
https://isotope.com/synthetic-intermediates/indole-3-acetic-acid-phenyl-13c6-clm-1896-001
https://www.researchgate.net/figure/GC-MS-quantification-of-bacterial-indole-3-acetic-acid-IAA-Mean-of-three-replicates_fig1_225416998
https://www.researchgate.net/publication/226347161_Determination_of_IAA_and_ABA_in_the_same_plant_sample_by_a_widely_applicable_method_using_GC-MS_with_selected_ion_monitoring
https://metabolomics.cfans.umn.edu/auxin-analytis
https://www.researchgate.net/figure/Experimental-procedures-for-extraction-and-derivatization-of-auxin-and-auxin-precursors_fig9_230654868
https://pmc.ncbi.nlm.nih.gov/articles/PMC1054271/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1054271/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1054271/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8899548/
https://www.researchgate.net/figure/Auxin-signal-transduction-pathways-A-Model-of-the-TRANSPORT-INHIBITOR-RESPONSE1-AUXIN_fig1_293026618
https://pmc.ncbi.nlm.nih.gov/articles/PMC9604407/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9604407/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [The Isotopic Sentinel: A Technical Guide to 3-
Indoleacetic Acid-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401780#3-indoleacetic-acid-13c6-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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